Isopropyl Enhances Lipophilicity and Steric Bulk
The 3‑isopropyl group on the 1,2,4‑oxadiazole ring provides a calculated logP increase of approximately 0.5–0.8 log units over the 3‑methyl analog and 0.2–0.4 log units over the 3‑ethyl analog, while introducing a branching point that elevates Taft steric parameter (Es) relative to both linear and smaller branched alkyl substituents [1]. In 1,2,4‑oxadiazole series, this combination of enhanced lipophilicity and steric shielding has been correlated with improved membrane permeability and reduced oxidative metabolism at the α‑carbon of the alkyl chain compared to linear n‑propyl or ethyl variants [1][2]. The 3‑isopropyl‑5‑(4‑aminobenzyl) substitution pattern is therefore distinct from the 3‑methyl (CAS not assigned), 3‑ethyl (CAS not assigned), or 3‑propyl (CAS 1156722-44-9) oxadiazolyl‑methyl‑aniline congeners, each of which lack the steric branching required for optimal CYP450 escape and target‑site occupancy observed in isopropyl‑bearing oxadiazole leads [1].
| Evidence Dimension | Calculated logP and steric parameter (Taft Es) |
|---|---|
| Target Compound Data | clogP ≈ 2.1–2.3; Taft Es ≈ –0.47 (isopropyl) |
| Comparator Or Baseline | 3‑Methyl analog clogP ≈ 1.4; Taft Es ≈ 0.0. 3‑Ethyl analog clogP ≈ 1.8; Taft Es ≈ –0.07. 3‑n‑Propyl analog clogP ≈ 2.0; Taft Es ≈ –0.36. |
| Quantified Difference | ΔclogP ≈ +0.7 vs. methyl; +0.4 vs. ethyl. ΔTaft Es ≈ –0.47 vs. methyl; –0.40 vs. ethyl. |
| Conditions | In silico prediction (ALOGPS 2.1 / ChemAxon); Taft steric parameters from literature compilations |
Why This Matters
Procuring the exact isopropyl derivative rather than a cheaper methyl or ethyl analog preserves the lipophilicity–steric profile required for consistent permeability and metabolic stability in cell‑based and in vivo assays.
- [1] Boström, J., et al. (2012). Oxadiazoles in Medicinal Chemistry. J. Med. Chem., 55(5), 1817–1830. View Source
- [2] Hansch, C., Leo, A., & Hoekman, D. (1995). Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC. View Source
